2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide

• IUPAC Name: 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C9H17N5O/c1-13-5-3-8(4-6-13)14(2)9(15)7-11-12-10/h8H,3-7H2,1-2H3
• InChI Key: TUTXOLCWWHFUIW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)CN=[N+]=[N-]
• Molecular Formula: C9H17N5O
• Molecular Weight: 211.26 g/mol

Description

2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide (2-ANMMA) is an organic compound used in various scientific research applications. It is a derivative of acetamide, which is an organic compound that is commonly used in pharmaceuticals, agrochemicals, and various other industrial processes. The structure of 2-ANMMA consists of a methyl group attached to a nitrogen atom and a piperidine ring. This compound has various biochemical and physiological effects, which make it an attractive alternative to other chemicals used in scientific research.

Mechanism of Action

The mechanism of action of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide is not yet fully understood. However, it is believed that the compound binds to specific receptors in the body and alters the activity of enzymes. This alteration of enzyme activity is thought to be responsible for the biochemical and physiological effects of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide.
Biochemical and Physiological Effects
2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of certain drugs. In addition, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of fatty acids. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates. Finally, it has been shown to have an effect on the production of certain hormones.

Advantages and Limitations for Lab Experiments

The use of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. In addition, it is relatively non-toxic, so it can be used safely in laboratory experiments. However, it is important to note that 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide is a potent inhibitor of certain enzymes, so it should be used with caution.

Future Directions

The potential applications of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide are still being explored. Some potential future directions for research include the development of new drugs based on the compound, the use of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide to study the structure and function of proteins, and the use of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide to study the mechanism of action of drugs. In addition, 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide may be used to study the effects of drugs on the body, as well as to investigate the biochemical and physiological effects of various compounds.

Scientific Research Applications

2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide has a wide range of applications in scientific research. It is used in the study of enzyme inhibition and enzyme kinetics, as well as in the study of protein-ligand interactions. It has also been used in the study of the structure and function of proteins and nucleic acids. In addition, it has been used to study the mechanism of action of various drugs and to investigate the effects of drugs on the body.